Cas no 2137583-60-7 (4-(1-Ethoxyethenyl)-2-methylphenol)

• Product Name: 4-(1-Ethoxyethenyl)-2-methylphenol
• CAS No: 2137583-60-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5760320
• PubChem ID: 165471719
• Update Time: 2025-05-24

4-(1-Ethoxyethenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-803053
• 2137583-60-7
• 4-(1-ethoxyethenyl)-2-methylphenol
• 4-(1-Ethoxyethenyl)-2-methylphenol

• Inchi： 1S/C11H14O2/c1-4-13-9(3)10-5-6-11(12)8(2)7-10/h5-7,12H,3-4H2,1-2H3
• InChI Key： BEPYGWAQSWATIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(1-Ethoxyethenyl)-2-methylphenol

4-(1-Ethoxyethenyl)-2-methylphenol: A Comprehensive Overview

4-(1-Ethoxyethenyl)-2-methylphenol, also known by its CAS number 2137583-60-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a phenolic ring substituted with a methyl group at the 2-position and an ethoxyethenyl group at the 4-position. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 4-(1-Ethoxyethenyl)-2-methylphenol involves a series of carefully designed reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions, to achieve the desired product. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has enabled more efficient synthesis pathways.

The physical properties of 4-(1-Ethoxyethenyl)-2-methylphenol are well-documented. It is a white crystalline solid with a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various applications in chemical synthesis and pharmaceutical research.

The biological activity of 4-(1-Ethoxyethenyl)-2-methylphenol has been extensively studied. Recent research has highlighted its potential as an antioxidant and anti-inflammatory agent. In vitro studies have demonstrated its ability to scavenge free radicals, which is a key mechanism in preventing oxidative stress-related diseases such as cancer and neurodegenerative disorders. Furthermore, the compound has shown moderate anti-inflammatory activity, suggesting its potential role in treating inflammatory conditions like arthritis.

In addition to its biological applications, 4-(1-Ethoxyethenyl)-2-methylphenol has found utility in material science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The latest research on 4-(1-Ethoxyethenyl)-2-methylphenol has focused on its role as a precursor in drug discovery. By modifying the substituents on the phenolic ring, researchers have developed analogs with enhanced bioavailability and efficacy. For example, derivatives with improved solubility profiles have shown promise as candidates for treating cardiovascular diseases.

In conclusion, 4-(1-Ethoxyethenyl)-2-methylphenol is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, continues to drive innovative research directions. As ongoing studies unravel more about its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.